Cas no 57558-13-1 (Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI))
57558-13-1 structure
Product Name:Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI)
CAS No:57558-13-1
MF:C15H10F6O2
MW:336.229125499725
CID:383686
PubChem ID:298192
Update Time:2025-04-19
Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI)
- 4-[1,1,2,2,3,3-hexafluoro-3-(4-hydroxyphenyl)propyl]phenol
- NSC170082
- NSC-170082
- 4,4'-(1,1,2,2,3,3-Hexafluoropropane-1,3-diyl)diphenol
- DTXSID30305272
- 57558-13-1
-
- Inchi: 1S/C15H10F6O2/c16-13(17,9-1-5-11(22)6-2-9)15(20,21)14(18,19)10-3-7-12(23)8-4-10/h1-8,22-23H
- InChI Key: OOFCXINKMGWICI-UHFFFAOYSA-N
- SMILES: FC(C(C1C=CC(=CC=1)O)(F)F)(C(C1C=CC(=CC=1)O)(F)F)F
Computed Properties
- Exact Mass: 336.0585
- Monoisotopic Mass: 336.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.457
- Boiling Point: 389.7°Cat760mmHg
- Flash Point: 189.5°C
- Refractive Index: 1.507
- PSA: 40.46
Phenol,4,4'-(1,1,2,2,3,3-hexafluoro-1,3-propanediyl)bis- (9CI) Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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